Cas no 107517-50-0 (5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 107517-50-0
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 6792452
• PubChem ID: 146554481
• Update Time: 2026-03-12

5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• 107517-50-0
• MFCD34757197
• SCHEMBL21941471

• Inchi： 1S/C14H11ClO3/c1-18-13-11(9-5-3-2-4-6-9)7-10(14(16)17)8-12(13)15/h2-8H,1H3,(H,16,17)
• InChI Key： WWLSCWAHYSIDKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CC(=C1OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid

Introduction to 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 107517-50-0) and Its Emerging Applications in Chemical Biology

5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid, identified by its CAS number 107517-50-0, is a structurally unique biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound's distinct molecular framework, featuring a chloro substituent at the 5-position and a methoxy group at the 6-position of a biphenyl core, coupled with a carboxylic acid functionality at the 3-position, endows it with a rich chemical diversity that makes it an attractive scaffold for medicinal chemistry applications.

The biphenyl moiety is a well-documented pharmacophore in drug discovery, with numerous examples of biphenyl-based compounds exhibiting diverse biological activities. The introduction of halogen atoms, such as chlorine, into the biphenyl ring can modulate electronic properties and enhance binding affinity to biological targets. In particular, 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid has been explored for its potential in developing novel therapeutic agents due to its ability to engage with various enzymes and receptors.

Recent advancements in computational chemistry and structure-based drug design have facilitated the rational design of molecules like 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid. By leveraging molecular docking simulations and virtual screening techniques, researchers have identified this compound as a promising candidate for inhibiting targets associated with inflammatory diseases and cancer. The carboxylic acid group at the 3-position provides a versatile handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

One of the most compelling aspects of 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid is its potential in modulating signaling pathways relevant to metabolic disorders. Emerging research suggests that biphenyl derivatives can interact with enzymes involved in glucose metabolism and lipid biosynthesis. For instance, studies have indicated that structurally similar compounds may influence the activity of ATP-citrate lyase, a key enzyme in fatty acid synthesis. This opens up avenues for exploring 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid as a lead compound for developing treatments against obesity-related metabolic syndromes.

The methoxy group at the 6-position of the biphenyl ring is another critical feature that contributes to the compound's biological relevance. Methoxy-substituted aromatic compounds are known to exhibit antioxidant properties and can interfere with reactive oxygen species (ROS) generation. Given the growing evidence linking oxidative stress to neurodegenerative diseases, 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid may serve as a valuable starting point for designing neuroprotective agents.

In vitro studies have begun to unravel the mechanistic aspects of 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid's biological effects. Initial experiments have demonstrated its ability to inhibit the activity of certain kinases involved in cell proliferation. The chloro substituent appears to play a crucial role in stabilizing interactions with these targets by introducing hydrophobicity and electronic modulation. Furthermore, the carboxylic acid group can participate in hydrogen bonding interactions, enhancing binding affinity.

The synthesis of 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid has been optimized through multi-step organic reactions involving cross-coupling methodologies and functional group transformations. Advances in synthetic chemistry have enabled researchers to produce this compound with high purity and yield, making it more accessible for further biological evaluation. The availability of synthetic protocols also supports the development of libraries of derivatives for high-throughput screening campaigns.

As interest in personalized medicine grows, compounds like 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid are being evaluated for their potential use in targeted therapies. By understanding how structural modifications influence biological activity, medicinal chemists can design molecules tailored to specific patient populations. The biphenyl scaffold offers flexibility in this regard, allowing for the creation of analogs with enhanced selectivity and reduced side effects.

The role of computational tools in analyzing the pharmacokinetic properties of 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid cannot be overstated. Software packages capable of predicting absorption, distribution, metabolism, and excretion (ADME) profiles are integral to assessing drug-likeness early in the discovery process. These predictions help guide decisions on whether to proceed with further development or explore alternative scaffolds.

Future research directions for 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid include exploring its interactions with protein targets using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. High-resolution structural data will provide insights into binding modes and allosteric effects, which are critical for optimizing drug candidates. Additionally, investigating its behavior in live cell assays will help validate its therapeutic potential.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise for accelerating the development process. By training models on large datasets containing known bioactive compounds, researchers can predict novel scaffolds like 5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid that may exhibit desired biological activities. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline target identification and hit optimization.

In conclusion,5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid (CAS No. 107517-50-0) represents a fascinating example of how structural complexity can be leveraged to develop therapeutically relevant molecules. Its unique biphenyl framework combined with functional groups such as chloro and methoxy makes it a versatile scaffold for medicinal chemistry applications. With ongoing research uncovering new biological activities and synthetic strategies being refined,5-Chloro-6-methoxy-[1,1'-biphenyl]-3-carboxylic acid is poised to contribute significantly to advancements in chemical biology and drug discovery.